Cas no 2034225-00-6 (methyl 3-{[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]sulfamoyl}-4-methoxybenzoate)

• Product Name: methyl 3-{[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]sulfamoyl}-4-methoxybenzoate
• CAS No: 2034225-00-6
• MF: C₁₈H₂₆N₂O₇S₂
• MW: 446.538242816925
• CID: 5468663
• Update Time: 2025-10-22

methyl 3-{[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]sulfamoyl}-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)sulfamoyl)-4-methoxybenzoate
• methyl 3-[[1-(1,1-dioxothiolan-3-yl)piperidin-4-yl]sulfamoyl]-4-methoxybenzoate
• methyl 3-{[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]sulfamoyl}-4-methoxybenzoate

• Inchi： 1S/C18H26N2O7S2/c1-26-16-4-3-13(18(21)27-2)11-17(16)29(24,25)19-14-5-8-20(9-6-14)15-7-10-28(22,23)12-15/h3-4,11,14-15,19H,5-10,12H2,1-2H3
• InChI Key： GAQHLMHGWRRWKV-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1CCC(CC1)NS(C1C=C(C(=O)OC)C=CC=1OC)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 446.11814352 g/mol
• Monoisotopic Mass: 446.11814352 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 136
• Molecular Weight: 446.5

Additional information on methyl 3-{[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]sulfamoyl}-4-methoxybenzoate

Comprehensive Analysis of Methyl 3-{[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]sulfamoyl}-4-methoxybenzoate (CAS No. 2034225-00-6) and Its Applications

The compound methyl 3-{[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]sulfamoyl}-4-methoxybenzoate (CAS No. 2034225-00-6) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a sulfamoyl moiety, a piperidine ring, and a thiolane derivative, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its structural complexity and potential interactions with biological targets.

In recent years, the demand for novel sulfonamide-based compounds has surged due to their diverse pharmacological properties. The presence of the sulfamoyl group in this compound suggests possible applications in enzyme inhibition, particularly targeting proteases or kinases. Additionally, the piperidin-4-yl fragment is a common pharmacophore in central nervous system (CNS) drugs, raising questions about its potential neuroactive properties. These characteristics align with current trends in precision medicine and targeted therapy, which dominate modern pharmaceutical research.

The 1,1-dioxo-1lambda6-thiolan-3-yl component introduces a sulfone group, which is known to enhance metabolic stability and bioavailability in drug candidates. This feature is critical for addressing one of the most frequently searched topics in medicinal chemistry: "improving drug half-life" and "reducing metabolic degradation." As such, this compound could serve as a valuable scaffold for optimizing pharmacokinetic profiles in preclinical studies.

From a synthetic chemistry perspective, the ester group (methyl 4-methoxybenzoate) offers versatility for further derivatization. This aligns with the growing interest in prodrug strategies and bioconjugation techniques, which are hot topics in drug delivery systems. Researchers exploring click chemistry or bioorthogonal reactions may find this compound particularly useful for modular synthesis approaches.

Environmental and regulatory considerations are also relevant when discussing this compound. With increasing focus on green chemistry principles, the synthetic route for 2034225-00-6 should prioritize atom economy and minimal waste generation. This addresses another common search query: "sustainable synthesis of complex molecules." Furthermore, computational studies (in silico modeling) could predict its environmental fate, a key concern in modern chemical safety assessments.

In conclusion, methyl 3-{[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]sulfamoyl}-4-methoxybenzoate represents a fascinating case study at the intersection of medicinal chemistry, drug design, and synthetic methodology. Its structural features respond to multiple contemporary research challenges, from target engagement to ADME optimization. As the scientific community continues to explore its potential, this compound may emerge as a key player in next-generation therapeutic development.